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Compound of Interest

Compound Name: 2-Phenoxypropanol

CAS No.: 4169-04-4

Cat. No.: B1215183

Get Quote

Introduction

2-Phenoxypropanol is a glycol ether utilized in a variety of industrial and commercial

applications, notably as a preservative in cosmetics and personal care products, a solvent in

cleaning solutions, and a component in paints and coatings.[1] It exists as two isomers: 1-

phenoxy-2-propanol and 2-phenoxy-1-propanol. Accurate and reliable analytical methods are

crucial for quality control, formulation analysis, and stability testing to ensure product safety and

efficacy. These application notes provide detailed protocols for the quantitative determination of

2-phenoxypropanol using High-Performance Liquid Chromatography (HPLC) with UV

detection and Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: High-Performance Liquid
Chromatography with UV Detection (HPLC-UV)
This method is suitable for the quantification of 2-phenoxypropanol in liquid samples, such as

cosmetic or pharmaceutical formulations. Reversed-phase HPLC separates compounds based

on their polarity, making it ideal for analyzing 2-phenoxypropanol in complex matrices.
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Experimental Protocol
1. Instrumentation:

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or

Photodiode Array (PDA) detector.

2. Chromatographic Conditions:

Column: Lichrosorb C8 (150 x 4.6 mm, 5 µm) or equivalent.[2][3]

Mobile Phase: A mixture of acetonitrile, tetrahydrofuran, and water (21:13:66, v/v/v), adjusted

to pH 3.0 with formic acid.[3] Alternatively, an isocratic mobile phase of acetonitrile and water

(55:45, v/v) can be used.[4]

Flow Rate: 1.0 mL/min.[3][4]

Injection Volume: 10 µL.[3]

Column Temperature: Ambient or controlled at 25°C.

UV Detection Wavelength: 258 nm or 270 nm.[3][4]

3. Preparation of Standard Solutions:

Stock Solution (e.g., 1 mg/mL): Accurately weigh 100 mg of 2-phenoxypropanol reference

standard and dissolve it in 100 mL of the mobile phase.

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

solution with the mobile phase to cover the expected concentration range of the samples

(e.g., 0.05 mg/mL to 1.0 mg/mL).[4]

4. Sample Preparation (for a cosmetic gel matrix):

Accurately weigh approximately 0.5 to 1.0 g of the sample into a glass tube.[5]

Add a suitable extraction solvent, such as a mixture of ethanol and water.[5] For simpler

matrices, dilution with the mobile phase may be sufficient.
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Vortex or sonicate the mixture for at least 1 minute to ensure a homogeneous suspension

and complete extraction.

Filter the extract through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Performance & Quantitative Data
The following tables summarize typical performance characteristics for the HPLC-UV analysis

of phenoxyethanol (a structurally similar compound), which can be expected to be comparable

for 2-phenoxypropanol under optimized conditions.

Table 1: HPLC Method Validation Parameters

Parameter Result Reference

Linearity (r²) 0.999 [4]

Concentration Range 0.07 - 1.1 mg/mL [4]

Limit of Detection (LOD) 1.3 x 10⁻⁴ mg/mL [4]

Limit of Quantification (LOQ) 2.7 x 10⁻⁴ mg/mL [4]

Recovery 96.5 - 100.6% [4]

| Precision (Intra-day & Inter-day RSD) | < 1% |[2][4] |
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Caption: Workflow for the HPLC-UV analysis of 2-phenoxypropanol.
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Method 2: Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a highly sensitive and specific technique ideal for identifying and quantifying volatile

and semi-volatile compounds like 2-phenoxypropanol. It provides structural confirmation

through mass spectral data, making it an excellent method for impurity profiling and trace-level

detection.

Experimental Protocol
1. Instrumentation:

A gas chromatograph equipped with a split/splitless injector, coupled to a mass spectrometer

(e.g., a single quadrupole or ion trap).

2. Chromatographic & Spectrometric Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary

column.[6]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

Inlet Temperature: 250°C.[6]

Injection Mode: Split (e.g., split ratio 50:1).[6]

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Hold: 5 minutes at 280°C.[6]

MS Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: 40-200 m/z.

3. Preparation of Standard Solutions:

Prepare stock and calibration standards in a suitable volatile solvent, such as methanol or

acetone.

4. Sample Preparation:

For liquid samples, perform a liquid-liquid extraction using a non-polar solvent (e.g., ethyl

acetate or dichloromethane) if the matrix is not suitable for direct injection.

For solid samples, use techniques like ultrasonication or microwave-assisted extraction with

an appropriate solvent.[7]

Dry the extract (e.g., with anhydrous sodium sulfate), concentrate if necessary, and transfer

to a GC vial.

Data Interpretation
Identification is confirmed by matching the retention time and the acquired mass spectrum with

that of a reference standard. The NIST Mass Spectrometry Data Center provides reference

spectra for 2-phenoxy-1-propanol.[8][9]

Table 2: Characteristic Mass Fragments (m/z) for 2-Phenoxy-1-propanol

m/z (Mass/Charge) Relative Intensity Interpretation

94 Highest Phenoxy ion [C₆H₅O]⁺

152 High Molecular Ion [M]⁺

77 Moderate Phenyl ion [C₆H₅]⁺

| 45 | Moderate | [C₂H₅O]⁺ fragment |
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Caption: Workflow for the GC-MS analysis of 2-phenoxypropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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